Cas no 1354019-79-6 ((S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1354019-79-6
• MF: C₁₅H₁₉ClN₂O₃
• MW: 310.775963068008
• CID: 2155552
• Update Time: 2025-05-25

(S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-(2-chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 3-(2-chloroacetamido)piperidine-1-carboxylate
• AM96848
• (S)-3-(2-Chloroacetylamino)piperidine-1-carboxylic acid benzyl ester
• (S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C15H19ClN2O3/c16-9-14(19)17-13-7-4-8-18(10-13)15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,19)/t13-/m0/s1
• InChI Key： VLKJLVHKSWJTIM-ZDUSSCGKSA-N
• SMILES： ClCC(N[C@@H]1CN(C(=O)OCC2C=CC=CC=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 359
• Topological Polar Surface Area: 58.6

Additional information on (S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester

Comprehensive Overview of (S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester (CAS No. 1354019-79-6)

The compound (S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester, identified by its CAS No. 1354019-79-6, is a chiral piperidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a benzyl ester group and a chloroacetyl moiety, makes it a versatile intermediate for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral building blocks like (S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantioselective drug development. This compound’s piperidine core is a common scaffold in many FDA-approved drugs, addressing conditions such as neurological disorders and metabolic diseases. Its CAS No. 1354019-79-6 is often queried in scientific databases, reflecting its importance in medicinal chemistry.

The benzyl ester group in this molecule enhances its solubility and stability, making it suitable for various synthetic transformations. Meanwhile, the chloroacetyl functionality allows for selective modifications, enabling the creation of diverse derivatives. These features align with current trends in fragment-based drug design and click chemistry, which are highly searched topics in AI-driven research platforms. Researchers exploring peptide mimetics or protease inhibitors often prioritize this compound due to its structural flexibility.

From a synthetic perspective, (S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester is synthesized through stereoselective routes, ensuring high enantiomeric purity. This is critical for applications requiring chiral auxiliaries or asymmetric catalysis, topics frequently discussed in academic forums. The compound’s CAS No. 1354019-79-6 is also linked to patents highlighting its utility in optimizing pharmacokinetic properties of lead compounds.

In the context of green chemistry, this compound’s efficient synthesis and minimal waste generation resonate with industry efforts to reduce environmental impact. Searches for sustainable synthetic intermediates often include references to such molecules. Additionally, its role in high-throughput screening libraries underscores its value in modern drug discovery pipelines.

To summarize, (S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester (CAS No. 1354019-79-6) is a pivotal compound bridging synthetic chemistry and pharmaceutical innovation. Its structural attributes and applicability in enantioselective synthesis ensure its continued relevance in cutting-edge research, meeting the demands of both academic and industrial stakeholders.